89-99-6

2-Fluorobenzylamine

In Stock

• CAS RN:
• 89-99-6

• Formula:
• C7H8FN

• InChI:
• InChI=1S/C7H8FN/c8-7-4-2-1-3-6(7)5-9/h1-4H,5,9H2

• InChIKey:
• LRFWYBZWRQWZIM-UHFFFAOYSA-N

• 2-Fluorobenzylamine is a useful research compound. Its molecular formula is C7H8FN and its molecular weight is 125.14 g/mol. The purity is usually 95%.

Difluoroacetylene

Usually In Stock

• CAS RN:
• 689-99-6

• Formula:
• C2F2

• InChI:
• InChI=1S/C2F2/c3-1-2-4

• InChIKey:
• BWTZYYGAOGUPFQ-UHFFFAOYSA-N

• Difluoroacetylene, also known as Difluoroacetylene, is a useful research compound. Its molecular formula is C2F2 and its molecular weight is 62.02 g/mol. The purity is usually 95%.

(E)-1-(3,5-dichloro-2-hydroxyphenyl)-3-(pyridin-2-yl)prop-2-en-1-one

Usually In Stock

• CAS RN:
• 5289-99-6

• Formula:
• C14H9Cl2NO2

• InChI:
• InChI=1S/C14H9Cl2NO2/c15-9-7-11(14(19)12(16)8-9)13(18)5-4-10-3-1-2-6-17-10/h1-8,19H/b5-4+

• InChIKey:
• XYDGLNDCTUQBAE-SNAWJCMRSA-N

• (E)-1-(3,5-dichloro-2-hydroxyphenyl)-3-(pyridin-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C14H9Cl2NO2 and its molecular weight is 294.13. The purity is usually 95%.

LL-D-253alpha

In Stock

• CAS RN:
• 92589-99-6

• Formula:
• C13H16O5

• InChI:
• InChI=1S/C13H16O5/c1-7-5-10(16)12-11(17-2)6-9(15)8(3-4-14)13(12)18-7/h6-7,14-15H,3-5H2,1-2H3/t7-/m1/s1

• InChIKey:
• MFMBOHMTFYYVAI-SSDOTTSWSA-N

• LL-D-253alpha is a useful research compound. Its molecular formula is C13H16O5 and its molecular weight is 252.266. The purity is usually 95%.

Isoaloeresin D

• CAS RN:
• 181489-99-6

• Formula:
• C29H32O11

• Isoaloeresin D is a natural product found in Aloe africana and Aloe vera with data available.

N-(2-benzoyl-4-bromophenyl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330189-99-6

• Formula:
• C21H13BrF3NO2

• InChI:
• InChI=1S/C21H13BrF3NO2/c22-16-9-10-18(17(12-16)19(27)13-5-2-1-3-6-13)26-20(28)14-7-4-8-15(11-14)21(23,24)25/h1-12H,(H,26,28)

• InChIKey:
• ZMNCIKQJVDBURD-UHFFFAOYSA-N

• N-(2-benzoyl-4-bromophenyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C21H13BrF3NO2 and its molecular weight is 448.239. The purity is usually 95%.

4-Propanoylphenyl 3,4,5-trimethoxybenzoate

• CAS RN:
• 330989-99-6

• Formula:
• C19H20O6

• InChI:
• InChI=1S/C19H20O6/c1-5-15(20)12-6-8-14(9-7-12)25-19(21)13-10-16(22-2)18(24-4)17(11-13)23-3/h6-11H,5H2,1-4H3

• InChIKey:
• ZLNYMOIGKUSYMK-UHFFFAOYSA-N

• 4-Propanoylphenyl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C19H20O6 and its molecular weight is 344.4g/mol. The purity is usually 95%.

5-Methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl 2-oxo-2-piperidin-1-ylethyl sulfide

• CAS RN:
• 335389-99-6

• Formula:
• C18H20N4OS

• InChI:
• InChI=1S/C18H20N4OS/c1-13-11-16-19-20-18(22(16)15-8-4-3-7-14(13)15)24-12-17(23)21-9-5-2-6-10-21/h3-4,7-8,11H,2,5-6,9-10,12H2,1H3

• InChIKey:
• DIIZSEUPGXIEHP-UHFFFAOYSA-N

• 5-Methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl 2-oxo-2-piperidin-1-ylethyl sulfide is a useful research compound. Its molecular formula is C18H20N4OS and its molecular weight is 340.4g/mol. The purity is usually 95%.

4-(3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid

In Stock

• CAS RN:
• 380889-99-6

• Formula:
• C28H20Cl3N3O4

• InChI:
• InChI=1S/C28H20Cl3N3O4/c29-16-7-9-21-19(12-16)26(15-4-2-1-3-5-15)27(28(38)32-21)22-14-23(18-8-6-17(30)13-20(18)31)34(33-22)24(35)10-11-25(36)37/h1-9,12-13,23H,10-11,14H2,(H,32,38)(H,36,37)

• InChIKey:
• RZLNFLBROBFBSY-UHFFFAOYSA-N

• 4-(3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C28H20Cl3N3O4 and its molecular weight is 568.84. The purity is usually 95%.

4-(Bromomethyl)-2-methyloxazole

In Stock

• CAS RN:
• 657389-99-6

• Formula:
• C5H6BrNO

• InChI:
• InChI=1S/C5H6BrNO/c1-4-7-5(2-6)3-8-4/h3H,2H2,1H3

• InChIKey:
• DFHDMLPICLBQPT-UHFFFAOYSA-N

• 4-(Bromomethyl)-2-methyloxazole is a useful research compound. Its molecular formula is C5H6BrNO and its molecular weight is 176.01 g/mol. The purity is usually 95%.

N-(3-acetylphenyl)-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide

In Stock

• CAS RN:
• 851989-99-6

• Formula:
• C18H16N2O3S

• InChI:
• InChI=1S/C18H16N2O3S/c1-12(21)13-5-4-6-14(11-13)19-17(22)9-10-20-15-7-2-3-8-16(15)24-18(20)23/h2-8,11H,9-10H2,1H3,(H,19,22)

• InChIKey:
• CHSAUBHRKBQEMG-UHFFFAOYSA-N

• N-(3-acetylphenyl)-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide is a useful research compound. Its molecular formula is C18H16N2O3S and its molecular weight is 340.4. The purity is usually 95%.

4-Chloro-2-fluorophenylzinc iodide

In Stock

• CAS RN:
• 518989-99-6

• Formula:
• C6H3ClFIZn

• InChI:
• InChI=1S/C6H3ClF.HI.Zn/c7-5-2-1-3-6(8)4-5;;/h1-2,4H;1H;/q-1;;+2/p-1

• InChIKey:
• QQYNOWAJSPXXTC-UHFFFAOYSA-M

• 4-Chloro-2-fluorophenylzinc iodide is a useful research compound. Its molecular formula is C6H3ClFIZn and its molecular weight is 321.8 g/mol. The purity is usually 95%.

N-(5-chloro-2-methoxyphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

In Stock

• CAS RN:
• 953189-99-6

• Formula:
• C15H14ClN3O3S

• InChI:
• InChI=1S/C15H14ClN3O3S/c1-22-12-3-2-9(16)6-11(12)18-13(20)7-10-8-23-15-17-5-4-14(21)19(10)15/h2-6,10H,7-8H2,1H3,(H,18,20)

• InChIKey:
• XRFWTOKHBSAIJJ-UHFFFAOYSA-N

• N-(5-chloro-2-methoxyphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C15H14ClN3O3S and its molecular weight is 351.81. The purity is usually 95%.

2',5'-Dichloro-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-99-6

• Formula:
• C16H14Cl2O

• InChI:
• InChI=1S/C16H14Cl2O/c1-11-4-2-3-5-12(11)6-9-16(19)14-10-13(17)7-8-15(14)18/h2-5,7-8,10H,6,9H2,1H3

• InChIKey:
• LZYLUOFTZATXMA-UHFFFAOYSA-N

• 2',5'-Dichloro-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O and its molecular weight is 293.2 g/mol. The purity is usually 95%.

Fluorescein-5(6)-sulfonic acid, trisodium salt

Usually In Stock

• CAS RN:
• 445289-99-6

• Formula:
• C20H9Na3O8S

• The cell-impermeant Fluorescein-5-(6)-sulfonic acid can be used as a non-fixable polar tracer to investigate fusion, lysis and gap-junctional communication.

5-Methyl-3-propan-2-yl-4H-1,2-oxazole-5-carboxylic acid

In Stock

• CAS RN:
• 1593889-99-6

• Formula:
• C8H13NO3

• InChI:
• InChI=1S/C8H13NO3/c1-5(2)6-4-8(3,7(10)11)12-9-6/h5H,4H2,1-3H3,(H,10,11)

• InChIKey:
• BYKCWLHHWBGFMT-UHFFFAOYSA-N

• 5-Methyl-3-propan-2-yl-4H-1,2-oxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C8H13NO3 and its molecular weight is 171.196. The purity is usually 95%.

(2-(Ethylthio)phenyl)(4-(methylsulfonyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705389-99-6

• Formula:
• C15H21NO3S2

• InChI:
• InChI=1S/C15H21NO3S2/c1-3-20-14-7-5-4-6-13(14)15(17)16-10-8-12(9-11-16)21(2,18)19/h4-7,12H,3,8-11H2,1-2H3

• InChIKey:
• YEAYITOJINGIJF-UHFFFAOYSA-N

• (2-(Ethylthio)phenyl)(4-(methylsulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C15H21NO3S2 and its molecular weight is 327.46. The purity is usually 95%.

Tert-butyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate

Usually In Stock

• CAS RN:
• 2248289-99-6

• Formula:
• C9H14N2O3

• InChI:
• InChI=1S/C9H14N2O3/c1-5-6(11-14-7(5)10)8(12)13-9(2,3)4/h10H2,1-4H3

• InChIKey:
• YOLTZVAETRQPDC-UHFFFAOYSA-N

• Tert-butyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate is a useful research compound. Its molecular formula is C9H14N2O3 and its molecular weight is 198.222. The purity is usually 95%.